4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-butoxy-N-[(4-fluorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H19FN2O2S/c1-2-3-12-23-16-10-4-13(5-11-16)17(22)21-18(24)20-15-8-6-14(19)7-9-15/h4-11H,2-3,12H2,1H3,(H2,20,21,22,24)
• InChI Key: VXLQGXWCBGIKGV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C18H19FN2O2S
• Molecular Weight: 346.4 g/mol

Description

4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide is a chemical compound that belongs to the family of carbonothioylamides. It has been studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide involves its interaction with enzymes, particularly carbonic anhydrase and urease. It binds to the active site of these enzymes, inhibiting their activity. The compound has also been found to exhibit fluorescent properties, which can be used for the detection of metal ions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide have been studied in vitro. It has been found to have inhibitory effects on carbonic anhydrase and urease, which are enzymes involved in various physiological processes. Additionally, the compound has been found to exhibit fluorescent properties, which can be used for the detection of metal ions.

Advantages and Limitations for Lab Experiments

The advantages of using 4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide in lab experiments include its simple synthesis method and its potential applications in the development of drugs and fluorescent probes. However, its limitations include the need for further studies on its toxicity and potential side effects.

Future Directions

There are several future directions for the study of 4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide. These include further studies on its potential applications in drug development and fluorescent probe technology. Additionally, studies on its toxicity and potential side effects are needed to determine its safety for use in scientific research.

Synthesis Methods

The synthesis of 4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide involves the reaction of 4-fluoroaniline with carbon disulfide in the presence of potassium hydroxide. This is followed by the reaction of the resulting product with butylamine and benzoyl chloride to form the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-butoxy-N-{[(4-fluorophenyl)amino]carbonothioyl}benzamide has been studied for its potential applications in scientific research. It has been found to have inhibitory effects on certain enzymes, including carbonic anhydrase and urease. This makes it a potential candidate for the development of drugs that target these enzymes. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.